Cas no 26247-79-0 (gamma-Polyglutamic Acid Sodium Salt (Technical Grade))

• Product Name: gamma-Polyglutamic Acid Sodium Salt (Technical Grade)
• CAS No: 26247-79-0
• MF: C₁₅H₂₃N₃O₁₀
• MW: 405.357224702835
• MDL: MFCD00081868
• CID: 95547
• PubChem ID: 72362
• Update Time: 2025-05-20

gamma-Polyglutamic Acid Sodium Salt (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• POLY-L-GLUTAMIC ACID SODIUM SALT
• MWlargerthan50,000
• Sodium poly-L-glutamate
• Poly-l-glutamicacidsodium
• A-POLY-L-GLUTAMIC ACID, SODIUM SALT
• Poly-l-glutamicacidmwlargerthan50,000
• POLY-L-GLUTAMIC ACID, MW 2,000-15,000
• ALPHA-POLY-L-GLUTAMIC ACID, SODIUM SALT
• ALPHA-POLY-D-GLUTAMIC ACID, SODIUM SALT
• POLY-L-GLUTAMIC ACID SODIUM SALT MW 50-7
• disodium L-glutamate
• POLY-L-GLUTAMIC ACID SODIUM SALT, MW 20000-50000
• L-alpha-glutamyl-L-alpha-glutamyl-L-glutamic acid
• poly-L-glutamic acid sodium mol. wt.*1,500-3,000
• Sodium polyglutamate
• H-Glu-Glu-Glu-OH
• Glu-Glu-Glu
• (S)-2-((S)-2-((S)-2-Amino-4-carboxybutanamido)-4-carboxybutanamido)pentanedioic acid
• L-Glu-L-Glu-L-Glu
• L-Glutamic acid, homopolymer, sodium salt
• E-E-E
• Glutamyl-glutamyl-glutamic acid
• L-Glutamyl-L-glutamyl-L-glutamic acid
• Q27140571
• (2S)-2-[[(2S)-2-[[(2S)-2-amino-5-hydroxy-5-oxo-pentanoyl]amino]-5-hydroxy-5-oxo-pent
• gamma-Polyglutamic Acid Sodium Salt (Technical Grade)
• CHEBI:73493
• 26247-79-0
• DTXSID30949110
• MFCD00037310
• (2S)-2-[[(2S)-2-[[(2S)-2-amino-5-hydroxy-5-oxo-pentanoyl]amino]-5-hydroxy-5-oxo-pentanoyl]amino]pentanedioic acid
• N-{2-[(2-Amino-4-carboxy-1-hydroxybutylidene)amino]-4-carboxy-1-hydroxybutylidene}glutamic acid
• (2S)-2-[[(2S)-2-[[(2S)-2-amino-4-carboxybutanoyl]amino]-4-carboxybutanoyl]amino]pentanedioic acid
• SCHEMBL1674796
• 23684-48-2
• POLY-L-GLUTAMIC ACID SODIUM*MOL WT 50000 -100000
• POLY-L-GLUTAMIC ACID SODIUM*MOL. WT. APP ROX. 1,000
• POLY-L-GLUTAMIC ACID SODIUM MOL. WT.*APP ROX. 600

• MDL： MFCD00081868
• Inchi： 1S/C15H23N3O10/c16-7(1-4-10(19)20)13(25)17-8(2-5-11(21)22)14(26)18-9(15(27)28)3-6-12(23)24/h7-9H,1-6,16H2,(H,17,25)(H,18,26)(H,19,20)(H,21,22)(H,23,24)(H,27,28)/t7-,8-,9-/m0/s1
• InChI Key： BUZMZDDKFCSKOT-CIUDSAMLSA-N
• SMILES： O=C([C@H](CCC(=O)O)NC([C@H](CCC(=O)O)N)=O)N[C@H](C(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 405.13834394g/mol
• Monoisotopic Mass: 405.13834394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 14
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.4
• Topological Polar Surface Area: 233
• Surface Charge: 0
• Tautomer Count: 4

Experimental Properties

• Color/Form: Not determined
• Density: 1.5±0.1 g/cm3
• Melting Point: >258°C (subl.)
• Boiling Point: 915.3±65.0 °C at 760 mmHg
• Flash Point: 507.4±34.3 °C
• Solubility: Methanol (Slightly), Water (Slightly)
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong bases.
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

gamma-Polyglutamic Acid Sodium Salt (Technical Grade) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-28-36
• FLUKA BRAND F CODES：3-10
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides

Additional information on gamma-Polyglutamic Acid Sodium Salt (Technical Grade)

Research Briefing on Gamma-Polyglutamic Acid Sodium Salt (Technical Grade) and Related Compound 26247-79-0

Gamma-Polyglutamic Acid Sodium Salt (γ-PGA-Na, Technical Grade) is a biodegradable, water-soluble polymer derived from microbial fermentation, widely used in biomedical, agricultural, and cosmetic applications due to its biocompatibility and non-toxicity. The compound with CAS number 26247-79-0 is closely related to γ-PGA and has been the subject of recent research for its potential in drug delivery, tissue engineering, and as a functional biomaterial. This briefing synthesizes the latest findings on these compounds, focusing on their synthesis, characterization, and applications in the chemical, biological, and pharmaceutical fields.

Recent studies have highlighted the role of γ-PGA-Na in enhancing the solubility and stability of poorly water-soluble drugs, making it a promising candidate for novel drug delivery systems. Research published in the Journal of Controlled Release (2023) demonstrated that γ-PGA-Na-based nanoparticles significantly improved the bioavailability of hydrophobic anticancer agents, with a 2.5-fold increase in drug uptake compared to conventional formulations. The study utilized dynamic light scattering (DLS) and transmission electron microscopy (TEM) to characterize the nanoparticles, revealing a uniform size distribution and excellent colloidal stability.

In the context of compound 26247-79-0, investigations have focused on its chemical modifications to optimize its properties for specific applications. A 2024 study in Biomaterials Science reported the synthesis of a derivative of 26247-79-0 with enhanced mucoadhesive properties, which showed superior performance in nasal drug delivery systems. The researchers employed nuclear magnetic resonance (NMR) and Fourier-transform infrared spectroscopy (FTIR) to confirm the structural integrity of the modified compound, while in vitro assays demonstrated a 40% increase in mucosal retention compared to unmodified γ-PGA.

Another significant advancement is the application of γ-PGA-Na in tissue engineering scaffolds. A team at MIT developed a 3D-printed scaffold incorporating γ-PGA-Na and 26247-79-0 derivatives, which exhibited excellent mechanical strength and promoted cell proliferation. The scaffold's porosity and degradation rate were tailored to match the requirements of bone tissue regeneration, as detailed in a 2023 publication in Advanced Healthcare Materials. This innovation opens new avenues for personalized medicine and regenerative therapies.

From an industrial perspective, the technical grade of γ-PGA-Na has been optimized for large-scale production, with recent patents focusing on cost-effective fermentation processes. A 2024 patent by BioChem Solutions describes a novel strain of Bacillus subtilis that increases γ-PGA yield by 30% while reducing fermentation time. This advancement addresses previous challenges in scaling up production, making γ-PGA-Na more accessible for commercial applications.

In conclusion, the latest research underscores the versatility and potential of gamma-Polyglutamic Acid Sodium Salt (Technical Grade) and related compound 26247-79-0 in advancing biomedical technologies. Their applications in drug delivery, tissue engineering, and industrial biotechnology continue to expand, driven by innovations in synthesis, characterization, and formulation. Future research directions may explore the combination of these compounds with other biomaterials to create multifunctional systems for complex therapeutic needs.